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Compound of Interest

Compound Name: Nickel sulphate hydrate

Cat. No.: B1259748

An In-depth Technical Guide on the Molecular Properties of Nickel(ll) Sulfate Hexahydrate

For researchers, scientists, and drug development professionals, a precise understanding of
the fundamental chemical properties of compounds is paramount. This guide provides a
detailed analysis of the molecular formula and molar mass of Nickel(ll) sulfate hexahydrate
(NiSOa4-6H20).

Molecular Formula

The molecular formula for Nickel(ll) sulfate hexahydrate is NiSO4-6H20[1][2][3][4]. This formula
indicates that each formula unit of the compound consists of one nickel(ll) ion (Ni2*), one
sulfate ion (SO427), and is associated with six molecules of water of hydration (Hz20).

Molar Mass

The molar mass of a compound is the sum of the atomic masses of its constituent atoms. For
NiSOa4-6H20, the molar mass is calculated by summing the atomic masses of nickel, sulfur,
oxygen, and hydrogen according to its molecular formula.

Calculation of Molar Mass

The molar mass is calculated as follows:

Molar Mass = (Atomic Mass of Ni) + (Atomic Mass of S) + (10 x Atomic Mass of O) + (12 x
Atomic Mass of H)
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Using the standard atomic weights of the elements:

Nickel (Ni): 58.6934 g/mol [5][6][7][8]

Sulfur (S): 32.06 g/mol [9][10][11]

Oxygen (O): 15.999 g/mol [12][13][14]

Hydrogen (H): 1.008 g/mol [15][16]

The calculation is: Molar Mass = (1 x 58.6934) + (1 x 32.06) + (4 x 15.999) + (6 x 2 x 1.008) +
(6 x 1 x 15.999) Molar Mass = 58.6934 + 32.06 + 63.996 + 12.096 + 95.994 Molar Mass =
262.8394 g/mol

This calculated value aligns with experimentally determined and published molar masses for
Nickel(ll) sulfate hexahydrate, which are approximately 262.85 g/mol [2][4] and 262.86 g/mol
[11[17].

Data Presentation

The quantitative data for the molar mass calculation is summarized in the table below for clarity
and easy comparison.

Standard
) ] . Total Mass (
Element Symbol Quantity Atomic Weight
g/mol )

(g/mol)
Nickel Ni 1 58.6934 58.6934
Sulfur S 1 32.06 32.06
Oxygen O 10 15.999 159.99
Hydrogen H 12 1.008 12.096

Total NiSO4-6H20 262.8394

Experimental Protocols
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This section is not applicable to the determination of the molecular formula and the calculation
of molar mass from standard atomic weights. These are fundamental chemical properties
derived from the established periodic table and principles of chemistry.

Visualization

The following diagram illustrates the compositional relationship of the elements within Nickel(Il)
sulfate hexahydrate.

NiSOa4:6H20 (Molar Mass: 262.85 g/mol)
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Caption: Compositional breakdown of Nickel(ll) Sulfate Hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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